Cas no 123768-20-7 (2-Butanone,4-(2,3-dihydro-3-methyl-2-benzothiazolyl)-)

2-Butanone,4-(2,3-dihydro-3-methyl-2-benzothiazolyl)- structure
123768-20-7 structure
Product Name:2-Butanone,4-(2,3-dihydro-3-methyl-2-benzothiazolyl)-
CAS No:123768-20-7
MF:C12H15NOS
MW:221.318601846695
CID:104202
PubChem ID:14360336
Update Time:2025-04-18

2-Butanone,4-(2,3-dihydro-3-methyl-2-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone,4-(2,3-dihydro-3-methyl-2-benzothiazolyl)-
    • 2-Butanone,4-(2,3-dihydro-3-methyl-2-benzothiazolyl)-(9CI)
    • 123768-20-7
    • 4-(3-Methyl-2H-1,3-benzothiazol-2-yl)butan-2-one
    • 2-Butanone, 4-(2,3-dihydro-3-methyl-2-benzothiazolyl)-
    • DB-269874
    • Inchi: 1S/C12H15NOS/c1-9(14)7-8-12-13(2)10-5-3-4-6-11(10)15-12/h3-6,12H,7-8H2,1-2H3
    • InChI Key: FILHMWACGQXXPN-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N(C)C1CCC(C)=O

Computed Properties

  • Exact Mass: 221.08755
  • Monoisotopic Mass: 221.08743528g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 45.6Ų

Experimental Properties

  • PSA: 20.31

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